Cas no 521-61-9 (Physcion)

Physcion (parietin), an anthraquinone derived from rhubarb, is an inhibitor of 6-phosphogluconate dehydrogenase with IC50 and Kd values of 38.5 μ M and 26.0 μ M. Physcion (parietin) has the effects of defecation, liver protection, anti-inflammatory, antibacterial, antiproliferative, antitumor

Physcion structure

Product Name:Physcion

CAS No:521-61-9

Molecular Formula:C₁₆H₁₂O₅

Molecular Weight:284.27

MDL:MFCD00017374

CID:37987

PubChem ID:24850704

Physcion Properties

Names and Identifiers

- Physcione
- 1,8-DIHYDROXY-3-METHOXY-6-METHYLANTHRAQUINONE
- EMODIN 3-METHYL ETHER
- RHEOCHRYSIDIN
- PHYSCION
- 1,8-dihydroxy-3-methoxy-6-methyl-10-anthracenedione
- 1,8-dihydroxy-3-methoxy-6-methyl-9,10-anthracenedione
- 1,8-dihydroxy-3-methoxy-6-methyl-anthraquinon
- 1,8-dihydroxy-3-methoxy-6-methylanthracene-9,10-dione
- 1,8-Dihydroxy-3-methoxy-6-methyl-anthraquinone
- Emodin-3-methyl ether
- PHYSCION(SH) PrintBack
- 1,8-dihydroxy-3-methoxy-6-methyl-9,10-anthraquinone
- 1,8-Dihydroxy-3-methoxy-6-methylanthraquinone,Emodin-3-methyl ether
- 1,8-dihydroxy-5-methyl-3-methoxy-9,10-anthraquinone
- Emodin monomethyl ether
- Methoxyemodin
- Parietin
- 6-O-Methylemodin
- 6-Methoxychrysophanic acid
- [ "" ]
- Physcion, Emodin-3-methyl ether
- A828949
- DivK1c_006567
- 1,8-Dihydroxy-3-methoxy-6-methylanthraquinone, Emodin-3-methyl ether
- EMODIN 3-METHYL ETHER [MI]
- 1,8-dihydroxy-6-methoxy-3-methylanthraquinone
- EX-A6797
- KBio3_002981
- BDBM50005886
- 9,10-Anthracenedione, 1,8-dihydroxy-3-methoxy-6-methyl-
- HMS3656I15
- Q-100587
- NSC 251670
- AKOS015905689
- EINECS 208-315-7
- KBio1_001511
- KS-5385
- KBio2_002264
- SCHEMBL486155
- UNII-H6PT94IV61
- Physcion, >=98.0% (TLC)
- MFCD00017374
- CHRYSOPHANIC ACID, 6-METHOXY-
- CHEBI:38167
- SW219324-1
- Spectrum5_001742
- 1ST40046
- 1,8-Dihydroxy-3-methyl-6-methoxyanthraquinone
- 1,8-dihydroxy-3-methoxy-6-methyl-anthracene-9,10-dione
- 8,9-dihydroxy-6-methyl-3-methoxy-1,10-anthraquinone
- HMS3874M13
- Parietin;Rheochrysidin
- BRN 1915778
- 1,8-Dihydroxy-3-methoxy-6-methylanthra-9,10-quinone #
- SPECTRUM1504070
- H6PT94IV61
- NSC-251670
- FFWOKTFYGVYKIR-UHFFFAOYSA-N
- SR-05000002537
- 9, 1,8-dihydroxy-3-methoxy-6-methyl-
- Physcion,(S)
- SR-05000002537-1
- 1,8-dihydroxy-3-methoxy-6-methylanthracene-
- KBio2_004832
- SDCCGMLS-0066772.P001
- 7-methoxy-2-methyl-4,5-dihydroxyanthracene-9,10-dione
- FT-0657510
- NSC251670
- BRD-K67772619-001-03-6
- Spectrum4_000909
- Parienin
- Spectrum3_001829
- Spectrum2_000503
- KBioGR_001378
- AC-7979
- NCGC00096075-03
- CCG-38713
- MEGxm0_000018
- CCRIS 4399
- DTXCID80122592
- KBio2_007400
- Anthraquinone,8-dihydroxy-3-methoxy-6-methyl-
- DTXSID20200101
- SPBio_000425
- 521-61-9
- fischione
- NCI60_002011
- 8,9-dihydroxy-3-methyl-6-methoxy-1,10-anthraquinone
- SpecPlus_000471
- NS00010362
- 1,8-Dihydroxy-3-methyl-6-methoxy-9,10-anthraquinone
- BSPBio_003477
- PHYSCIONE-
- CHEMBL42624
- Physcion, analytical standard
- KBioSS_002265
- AS-15488
- 9,10-dione
- Q1668551
- s2395
- C17045
- HY-N0108
- CS-0007795
- NCGC00096075-02
- ANTHRAQUINONE, 1,8-DIHYDROXY-3-METHOXY-6-METHYL-
- Rheochrysidin (Physcione)
- NCGC00096075-01
- Spectrum_001782
- 1,8-Dihydroxy 6-methoxy 3-methylanthraquinone
- ConMedNP.411
- ConMedNP.412
- ConMedNP.413
- DA-66695
- BRD-K67772619-001-05-1
- +Expand
- MDL： MFCD00017374
- InChIKey： FFWOKTFYGVYKIR-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H12O5/c1-7-3-9-13(11(17)4-7)16(20)14-10(15(9)19)5-8(21-2)6-12(14)18/h3-6,17-18H,1-2H3
- SMILES： CC1=CC2=C(C(=C1)O)C(=O)C3=C(C=C(C=C3O)OC)C2=O

Computed Properties

Exact Mass: 284.068473g/mol
Surface Charge: 0
XLogP3: 3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 284.068473g/mol
Monoisotopic Mass: 284.068473g/mol
Topological Polar Surface Area: 83.8Å²
Heavy Atom Count: 21
Complexity: 448
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 57
Surface Charge: 0
Molecular Weight: 284.26

Experimental Properties

LogP: 2.19020
PSA: 83.83000
Refractive Index: 1.677
Boiling Point: 560.5±50.0 °C at 760 mmHg
Melting Point: 196-206°C
Flash Point: 215.4±23.6 °C
Solubility: biological extracorporealIn Vitro:DMSOsolubility5 mg/mL(17.59 mM;Need ultrasonic and warming)H2O< 0.1 mg/mL(insoluble)
Color/Form: Yellow powder
Solubility: Not determined
Density: 1.4480

Physcion Security Information

Symbol: GHS07
RTECS：CB6720000
WGK Germany：3
Safety Term：S26
Safety Instruction： S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Warning
FLUKA BRAND F CODES：10

Physcion Customs Data

HS CODE：2914699010
Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Physcion Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006WEH-5mg	Physcion	521-61-9	95%	5mg	$37.00	2024-04-30
A2B Chem LLC	AD21129-5mg	Physcion	521-61-9	95%	5mg	$21.00	2024-04-19
abcr	AB167835-250 mg	Physcion, 90%; .	521-61-9	90%	250 mg	€448.40	2023-07-20
ChemScence	CS-0007795-10mg	Physcion	521-61-9	99.10%	10mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1092-20mg	Physcion	521-61-9	98%	20mg	$35	2023-09-20
DC Chemicals	DCAPI1221-100 mg	Rheochrysidin (Physcione)	521-61-9	>99%	100mg	$250.0	2022-02-28
eNovation Chemicals LLC	D480320-250mg	1,8-dihydroxy-3-methoxy-6-methylanthracene-9,10-dione	521-61-9	98%	250mg	$386	2022-10-11
Fluorochem	032377-5g	1,8-Dihydroxy-3-methoxy-6-methyl-anthraquinone	521-61-9	97%	5g	￡2104.00	2022-03-01
Key Organics Ltd	KS-5385-1MG	Physcion	521-61-9	>97%	1mg	£37.00	2023-09-07
LKT Labs	P2995-10 mg	Physcion	521-61-9	≥96%	10mg	$171.60	2023-07-10